Cas no 10172-51-7 (Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl-)
10172-51-7 structure
Product Name:Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl-
CAS No:10172-51-7
MF:C17H17NO2
MW:267.322384595871
CID:1130532
PubChem ID:622378
Update Time:2025-04-20
Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl-
- 1-phenyl-3,4-dihydro-6,7-dimethoxyisoquinoline
- AKOS022180092
- 6,7-Dimethoxy-1-phenyl-3,4-dihydroisoquinoline #
- NS00015751
- 10172-51-7
- DB-378235
- SCHEMBL5355121
- 6,7-dimethoxy-1-phenyl-3,4-dihydro-isoquinoline
- NCGC00160325-01
- 3,4-Dihydro-6,7-dimethoxy-1-phenylisoquinoline
- STL513732
- AB00090168-01
- MLS000583403
- 6,7-Dimethoxy-1-phenyl-3,4-dihydroisoquinoline
- 10172-39-1
- BDBM50415602
- 'NCGC00160325-01!6,7-Dimethoxy-1-phenyl-3,4-dihydro-isoquinoline'
- CHEMBL1086783
- HMS543N02
- Cambridge id 5601333
- Opera_ID_308
- Oprea1_602412
- Maybridge1_000816
- HS-8816
- 1-PHENYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
- SMR000186445
- HMS2529B17
-
- Inchi: 1S/C17H17NO2/c1-19-15-10-13-8-9-18-17(12-6-4-3-5-7-12)14(13)11-16(15)20-2/h3-7,10-11H,8-9H2,1-2H3
- InChI Key: WGTCMJBJRPKENJ-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2C(C3C=CC=CC=3)=NCCC=2C=1)OC
Computed Properties
- Exact Mass: 267.12601
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.8Ų
Experimental Properties
- PSA: 30.82
Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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